Cas no 100007-62-3 ( )
structure
Product Name:
CAS No:100007-62-3
MF:C8H13NO
MW:139.194922208786
CID:892821
PubChem ID:10887989
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- (2R)-2-cyclohexyl-2-hydroxyacetonitrile
- (R)-2-HYDROXY-2-CYCLOHEXYLACETONITRILE
- (+-)-Hydroxy-cyclohexyl-essigsaeure-nitril
- 2-cyclohexyl-2-hydroxyacetonitrile
- 2-cyclohexyl-2-hydroxy-acetonitrile
- 2-cyclohexyl-2-hydroxyethanenitrile
- cyclohexyl(hydroxy)acetonitrile
- cyclohexylhydroxyacetonitrile
- cyclohexyl-hydroxy-acetonitrile
- PubChem17482
-
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- Inchi： 1S/C8H13NO/c9-6-8(10)7-4-2-1-3-5-7/h7-8,10H,1-5H2/t8-/m0/s1
- InChI Key： JLNKJTJSIQKWEU-QMMMGPOBSA-N
- SMILES： O[C@@H](C#N)C1CCCCC1
Computed Properties
- Exact Mass: 139.09979
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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